5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid

• IUPAC Name: 5-hydroxy-2-(2-phenylbutanoylamino)benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-2-13(11-6-4-3-5-7-11)16(20)18-15-9-8-12(19)10-14(15)17(21)22/h3-10,13,19H,2H2,1H3,(H,18,20)(H,21,22)
• InChI Key: AIRJIRXAVZEBNN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(C=C(C=C2)O)C(=O)O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid (HPB) is a chemical compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It has been widely used in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid selectively inhibits COX-2, which is induced during inflammation, while sparing COX-1, which is involved in the maintenance of gastric mucosa and platelet aggregation. This selective inhibition of COX-2 is thought to be responsible for the anti-inflammatory effects of 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid.
Biochemical and Physiological Effects
5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid has been shown to reduce inflammation and pain in animal models. It has also been found to have antipyretic effects, which may be due to its ability to inhibit prostaglandin synthesis. 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid is a useful tool for studying the role of COX-2 in inflammation and pain. Its selective inhibition of COX-2 allows for the investigation of the specific effects of COX-2 inhibition without affecting the physiological functions of COX-1. However, 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid has limitations in terms of its solubility and stability, which may affect its efficacy in certain experimental conditions.

Future Directions

Future research on 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid could focus on its potential therapeutic applications in human diseases, such as arthritis and cancer. Studies could also investigate the effects of 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid on other inflammatory mediators, such as cytokines and chemokines. Furthermore, the development of more stable and soluble formulations of 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid could improve its efficacy and broaden its potential applications.
Conclusion
In conclusion, 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid is a chemical compound that has been extensively studied for its potential therapeutic properties. Its selective inhibition of COX-2 makes it a useful tool for investigating the role of COX-2 in inflammation and pain. Future research could focus on its potential therapeutic applications in human diseases and the development of more stable and soluble formulations.

Scientific Research Applications

5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid has been studied extensively for its potential therapeutic properties. It has been found to possess anti-inflammatory, antipyretic, and analgesic effects in animal models. 5-hydroxy-2-[(2-phenylbutanoyl)amino]benzoic acid has also been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain.